3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(5-formylthiophen-2-yl)benzoic acid
• InChI: InChI=1S/C12H7FO3S/c13-10-3-1-7(12(15)16)5-9(10)11-4-2-8(6-14)17-11/h1-6H,(H,15,16)
• InChI Key: VCZQPMJWUFTDPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC=C(S2)C=O)F
• Molecular Formula: C12H7FO3S
• DSSTOX Substance ID: DTXSID70689503
• Molecular Weight: 250.25 g/mol
• CAS RN: 1261905-87-6

Description

3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% (FTFB) is an organosulfur compound with a wide range of applications in chemical synthesis and scientific research. It is a versatile reagent used for a variety of purposes, including the synthesis of complex molecules, the stabilization of reactive intermediates, and the formation of organosulfur bonds. FTFB has been used extensively in the fields of medicinal chemistry, biochemistry, and pharmacology for its unique properties and effects.

Scientific Research Applications

3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has been used extensively in the fields of medicinal chemistry, biochemistry, and pharmacology for its unique properties and effects. It has been used as a model compound to study the effects of organosulfur compounds on biological systems. It has also been used to study the effects of sulfur-containing drugs on enzymes, receptors, and other biological targets. In addition, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has been used to study the effects of sulfur-containing drugs on the immune system and the metabolism of drugs.

Mechanism of Action

The mechanism of action of 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% interacts with proteins and enzymes, leading to changes in their structure and function. It is also believed to interact with cellular receptors, leading to changes in their activity. Additionally, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% may interact with other molecules, such as lipids and carbohydrates, leading to changes in their structure and function.
Biochemical and Physiological Effects
3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% can inhibit the activity of enzymes involved in the metabolism of drugs, leading to increased drug levels in the body. It has also been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, leading to decreased levels of fatty acids in the body. Additionally, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, leading to decreased levels of proteins in the body.

Advantages and Limitations for Lab Experiments

3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively stable compound, making it easy to store and handle. It is also a relatively inexpensive compound, making it cost-effective for use in experiments. Additionally, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has a wide range of applications, making it a versatile reagent for use in experiments.
However, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% also has several limitations for laboratory experiments. It is a relatively toxic compound, and it can cause adverse reactions in humans and animals. Additionally, it is not water soluble, making it difficult to use in experiments involving aqueous solutions. Finally, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% can react with other compounds, leading to unwanted side reactions.

Future Directions

3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has a wide range of applications in chemical synthesis and scientific research, and there are many potential future directions for its use. For example, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% could be used to study the effects of sulfur-containing drugs on the immune system and the metabolism of drugs. It could also be used to study the effects of sulfur-containing drugs on enzymes, receptors, and other biological targets. Additionally, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% could be used to study the effects of organosulfur compounds on biological systems, and it could be used to synthesize complex molecules and stabilize reactive intermediates. Finally, 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% could be used to form organosulfur bonds and to study the effects of sulfur-containing drugs on the structure and function of proteins and enzymes.

Synthesis Methods

3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% can be synthesized through a variety of methods, such as the reaction of 4-fluorobenzoic acid with thiophenol, the reaction of 4-fluorobenzoic acid with thiophene-2-carbaldehyde, or the reaction of 4-fluorobenzoic acid with thiophene-2-carboxylic acid. The most common method is the reaction of 4-fluorobenzoic acid with thiophenol, which produces 3-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% in yields of up to 95%. The reaction is conducted in the presence of a base, such as sodium hydroxide, and an appropriate solvent, such as dimethyl sulfoxide (DMSO).